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Compound of Interest

Compound Name: sec-Butyl Crotonate

Cat. No.: B082481

Technical Guide: Physical Properties of sec-
Butyl Crotonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of sec-butyl
crotonate, specifically its boiling point and density. This document outlines the established
values for these properties and furnishes detailed experimental protocols for their
determination in a laboratory setting. The information herein is intended to support research,
development, and quality control activities where this chemical compound is utilized.

Introduction to sec-Butyl Crotonate

sec-Butyl crotonate (CAS No: 10371-45-6) is an organic compound classified as an ester of
crotonic acid and sec-butanol. It is a colorless liquid with a fruity odor, finding applications in the
formulation of flavors and fragrances. A precise understanding of its physical properties is
critical for its purification, handling, and application in various chemical processes.

Physical Properties

The primary physical properties of sec-butyl crotonate are summarized in the table below.
These values are compiled from various chemical data sources.
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Summary of Physical Data

Property Value Units

Boiling Point 166 - 166.4[1][2] °C at 760 mmHg
Density 0.89 - 0.899[1][2]3] g/cm3

Molecular Formula CsH1402[2][4]

Molecular Weight 142.20[4] g/mol

Flash Point 57.4[1][2] °C

Refractive Index 1.4280 - 1.4290[2]

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the

boiling point and density of sec-butyl crotonate.

Determination of Boiling Point via the Thiele Tube

Method

This method is a common and efficient way to determine the boiling point of a small liquid

sample.[5]

Materials:

sec-Butyl crotonate sample

Thiele tube

Mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube
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e Rubber band or wire for attachment

e Bunsen burner or other heat source

Procedure:

 Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

e Add a small amount of sec-butyl crotonate to the small test tube.

e Place the capillary tube, open end down, into the small test tube containing the sample.

o Attach the small test tube to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

 Insert the thermometer and attached test tube into the Thiele tube, positioning the sample in
the center of the main tube.

o Gently heat the side arm of the Thiele tube with a small flame. This will induce convection
currents in the oil, ensuring uniform heating.

o As the temperature rises, a stream of bubbles will begin to emerge from the open end of the
capillary tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
o Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[5]

Workflow for Boiling Point Determination:
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Caption: Workflow for Boiling Point Determination.

Determination of Density using a Pychometer

A pycnometer is a flask with a specific volume used for the precise measurement of the density
of a liquid.[6][7]

Materials:
o sec-Butyl crotonate sample

e Pycnometer (with a ground-glass stopper containing a capillary)
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Analytical balance

Distilled water (for calibration)

Thermometer

Constant temperature water bath

Procedure:

o Calibration of Pycnometer Volume:

o Thoroughly clean and dry the pycnometer and its stopper.

o Weigh the empty, dry pycnometer on an analytical balance (m_empty).
o Fill the pycnometer with distilled water of a known temperature.

o Insert the stopper, allowing excess water to exit through the capillary.
o Dry the exterior of the pycnometer and weigh it (m_water).

o The volume of the pycnometer (V) can be calculated using the density of water (p_water)
at the measured temperature: V = (m_water - m_empty) / p_water.

o Measurement of sec-Butyl Crotonate Density:
o Empty and dry the pycnometer.
o Fill the pycnometer with the sec-butyl crotonate sample.
o Insert the stopper, allowing the excess liquid to escape.

o Equilibrate the pycnometer and its contents to the same temperature as the water
calibration.

o Dry the exterior and weigh the filled pycnometer (m_sample).

o The mass of the sec-butyl crotonate is m_sample - m_empty.
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o The density of the sec-butyl crotonate (p_sample) is calculated as: p_sample =
(m_sample - m_empty) / V.

Workflow for Density Determination:
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Caption: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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